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Compound of Interest

Compound Name: 4-Chloro-2-nitrotoluene

Cat. No.: B043163

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides an in-depth technical guide to the health and safety information for 4-
Chloro-2-nitrotoluene (CAS No. 89-59-8). It is intended for researchers, scientists, and drug
development professionals who may handle this chemical. This whitepaper consolidates critical
data on its physical and chemical properties, toxicological profile, hazards, and safety
protocols. All quantitative data is presented in structured tables for ease of reference.
Additionally, a logical workflow for handling and emergency response is provided as a visual
diagram.

Chemical and Physical Properties

4-Chloro-2-nitrotoluene is a yellow to orange crystalline solid.[1] It is widely used as an
intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals.[2][3] Key physical
and chemical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 89-59-8 [4]
Molecular Formula C7HeCINO:2 [4]
Molecular Weight 171.58 g/mol [5][6]
Appearance YeI.Iow to orange crystalline (4]
solid

Melting Point 34-38°C [41[5]
Boiling Point 239 - 240 °C at 957 hPa [4]
Flash Point 120 °C (closed cup) [4115]
Solubility in Water Slightly soluble/Immiscible [1][4]
Density 1.3 + 0.1 g/cm? (Predicted) [4]

Toxicological Information

The toxicological data for 4-Chloro-2-nitrotoluene indicates that it is a hazardous substance
with potential for acute and chronic health effects.[4] While some specific lethal dose values are
not readily available, the existing data and classifications warrant stringent safety measures.

Parameter Species Route Value Reference(s)
LC50 (4h) Rat Inhalation 0.05 mg/L (ATE) [7]
o Toxic if
Acute Toxicity )
(Oral) Not Available Oral swallowed [7]
ra
(Classification)
o Toxic in contact
Acute Toxicity ) ) )
Not Available Dermal with skin [7]
(Dermal)

(Classification)

ATE: Acute Toxicity Estimate
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Health Hazard Information

Exposure to 4-Chloro-2-nitrotoluene can cause a range of health effects, from irritation to
severe organ damage with repeated exposure.

e Acute Effects:

o Skin Irritation: Causes skin irritation, which can lead to redness and discomfort upon
contact.[1][8]

o Eye Irritation: Causes serious eye irritation, potentially resulting in redness, pain, and
blurred vision.[1][8]

o Respiratory Irritation: Inhalation of dust or vapor may cause respiratory irritation, leading to
coughing and shortness of breath.[1][8]

o Toxicity: The substance is classified as toxic if swallowed or in contact with skin, and fatal
if inhaled.[7]

e Chronic Effects:

o Organ Damage: May cause damage to organs, particularly the liver and kidneys, through
prolonged or repeated exposure.[1][4][7]

GHS Hazard Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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Classification Code Hazard Statement

Acute Toxicity, Oral, Category

3 H301 Toxic if swallowed
Acute Toxicity, Dermal, o ] ]

H311 Toxic in contact with skin
Category 3
Acute Toxicity, Inhalation, i

H330 Fatal if inhaled
Category 2
Skin Corrosion/Irritation, o

H315 Causes skin irritation
Category 2
Serious Eye Damage/Eye ) o

o H319 Causes serious eye irritation

Irritation, Category 2
Specific Target Organ Toxicity
(Single Exposure), Respiratory  H335 May cause respiratory irritation
Tract Irritation, Category 3
Specific Target Organ Toxicity May cause damage to organs
(Repeated Exposure), H373 through prolonged or repeated
Category 2 exposure

References for GHS Classification:[7][8][9]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited are not publicly available in
the referenced safety data sheets. The provided toxicological data is based on regulatory
submissions and standardized testing, though the specific methodologies are not detailed in
the available literature. For conducting new toxicological assessments, it is recommended to
follow established OECD guidelines for chemical testing.

Safety and Handling

Proper handling and storage procedures are crucial to minimize the risks associated with 4-
Chloro-2-nitrotoluene.
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Personal Protective Equipment (PPE)

A comprehensive assessment of the risks in the specific workplace should be conducted to
determine the appropriate PPE.

o Eye/Face Protection: Wear safety goggles or a face shield.[1]
» Skin Protection: Wear protective gloves and clothing.[1]

» Respiratory Protection: In case of inadequate ventilation, wear a suitable respiratory
protection.[1]

Handling and Storage

» Handling:
o Use only in well-ventilated areas.[1]
o Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
o Avoid contact with skin and eyes.[1]
o Do not eat, drink, or smoke when using this product.[1]
o Wash hands thoroughly after handling.[1]
o Wash contaminated clothing before reuse.[1]

o Storage:

o

Store in a cool, dry, and well-ventilated place.[10]

(¢]

Keep away from direct sunlight, heat, and open flames.[10]

[¢]

Keep containers tightly closed.

[¢]

Store away from strong oxidizing agents.[10]

Emergency and First Aid Procedures
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Immediate and appropriate first aid is critical in the event of exposure.
 Inhalation:
o Remove the person to fresh air and keep them comfortable for breathing.[1]
o Call a poison center or doctor if you feel unwell.[1]
e Skin Contact:
o Take off contaminated clothing immediately.[1]
o Wash skin with plenty of water.[1]
o If skin irritation occurs, get medical advice/attention.[1]
e Eye Contact:
o Rinse cautiously with water for several minutes.[1]
o Remove contact lenses, if present and easy to do. Continue rinsing.[1]
o If eye irritation persists, get medical advice/attention.[1]
 Ingestion:
o Call a poison center or doctor if you feel unwell.[1]
o Rinse mouth.[7]

Fire and Explosion Hazards

4-Chloro-2-nitrotoluene is combustible but not readily flammable.[1] Finely powdered material
dispersed in air may create a dust explosion hazard if an ignition source is present.[1]

» Suitable Extinguishing Media: Water spray, dry powder, foam.[1]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.[1]
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e Hazardous Combustion Products: Toxic fumes may be released in a fire.[1]
 Firefighting Instructions:
o Fight fire from a safe distance and a protected location.[1]

o Do not enter the fire area without proper protective equipment, including respiratory
protection.[1]

o Keep upwind and consider evacuation of the surrounding area.[1]
Accidental Release Measures
In the event of a spill or release, the following measures should be taken:
e Personal Precautions:

o Wear appropriate personal protective equipment, including safety goggles, protective
gloves, and a self-contained breathing apparatus if necessary.[1]

e Environmental Precautions:

o Avoid release to the environment.[1]
o Containment and Cleanup:

o Collect spillage.[1]

o Disposal must be done according to official regulations.[1]

Visualized Safety Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-Chloro-2-
nitrotoluene and the appropriate emergency response procedures.
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Workflow for Safe Handling and Emergency Response

Start: Handling 4-Chloro-2-nitrotoluene

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Handle in Well-Ventilated Area
(Fume Hood)

Potential
Exposure

\ A

Store in Cool, Dry, Well-Ventilated Area
Away from Incompatibles

Exposure Event Occurs

Inhalation Eye Ingestion
Y A v
Inhalation: Skin Contact: Eye Contact: Ingestion:
Dispose of Waste According to Regulations Move to Fresh Air Remove Contaminated Clothing Rinse with Water for 15 mins Call Poison Control/Doctor
Seek Medical Attention Wash with Plenty of Water Seek Medical Attention Do Not Induce Vomiting

Seek Immediate Medical Attention

End of Procedure

(Bring SDS)

Click to download full resolution via product page

Caption: Safety and emergency response workflow for 4-Chloro-2-nitrotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Chloro-2-nitrotoluene: A Comprehensive Health and
Safety Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043163#4-chloro-2-nitrotoluene-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b043163?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

